N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C13H16N2O2S/c1-13(2)5-8-10(9(16)6-13)18-12(14-8)15-11(17)7-3-4-7/h7H,3-6H2,1-2H3,(H,14,15,17)
• InChI Key: JSZTYNSVTXTYHG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)C3CC3)C
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C13H16N2O2S and its molecular weight is 264.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Agents

A study designed and synthesized novel analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide, which displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds also showed non-cytotoxic concentrations against mammalian Vero cell line, indicating potential as antibacterial agents at safe levels (Palkar et al., 2017).

Cysteine Derivatives Incorporating Cyclopropyl Groups

Research on thiocarboxamides, including N,N-thioureas, demonstrated their ability to undergo Michael addition and subsequent intramolecular substitution to afford 5-spirocyclopropane-annelated thiazoline-4-carboxylates. These derivatives represent cysteine analogs with cyclopropyl groups, offering potential utility in chemical synthesis and drug development processes (Nötzel et al., 2001).

Anticancer and Analgesic Agents

A series of compounds derived from visnaginone and khellinone, including novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines, were synthesized and evaluated for their analgesic and anti-inflammatory activities. Some derivatives exhibited significant COX-2 inhibitory activity, alongside notable analgesic and anti-inflammatory effects, suggesting potential as therapeutic agents (Abu‐Hashem et al., 2020).

Central Nervous System Agents

The synthesis of 4-(dimethylamino)- and 4-(methylamino)-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives as analogs of previously reported compounds demonstrated significant antitetrabenazine activity. This activity is a characteristic of many antidepressants, pointing to potential applications in treating central nervous system disorders (Martin et al., 1981).

Antimicrobial and Docking Studies

The synthesis of 3-(5-(2-oxido)-(4-substituedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides was detailed, with biological evaluation and molecular docking studies indicating potential as antimicrobial agents. This research underscores the compound's relevance in developing new antimicrobial strategies (Talupur et al., 2021).